Cas no 2171739-12-9 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid
• CAS No: 2171739-12-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6148278
• PubChem ID: 165550662
• Update Time: 2025-06-10

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpiperidine-2-carboxylic acid
• 2171739-12-9
• EN300-1507638

• Inchi： 1S/C27H32N2O5/c1-18-13-15-29(24(16-18)26(31)32)25(30)12-6-7-14-28-27(33)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23-24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： MBSFMWJLDYQGBB-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)CCN1C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid

Comprehensive Overview of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2171739-12-9)

In the realm of organic chemistry and pharmaceutical research, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2171739-12-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-5-amino-4-methylpiperidine-2-carboxylic acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its Fmoc-protected amino acid moiety makes it indispensable in solid-phase peptide synthesis (SPPS), a technique widely employed in the development of therapeutic peptides and biologics.

The molecular structure of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid features a piperidine ring with a methyl substituent at the 4-position, enhancing its stereochemical diversity. This characteristic is particularly valuable in medicinal chemistry, where subtle modifications to ring systems can dramatically influence bioactivity. Researchers are increasingly exploring its role in designing GPCR-targeting drugs and enzyme inhibitors, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched topics in peptide chemistry revolves around the stability and solubility of Fmoc-protected compounds. Here, CAS No. 2171739-12-9 stands out due to its balanced lipophilicity, which improves compatibility with organic solvents commonly used in SPPS. This property addresses a frequent challenge in peptide synthesis: maintaining reagent solubility while minimizing side reactions. Recent studies highlight its utility in synthesizing cyclic peptides, a class of molecules gaining traction for their enhanced metabolic stability and binding affinity.

From an industrial perspective, scalability is a key concern. The synthesis of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid has been optimized to accommodate large-scale production, meeting the needs of contract research organizations (CROs) and pharmaceutical manufacturers. Its high purity (>98%) ensures reproducibility in downstream applications, a factor critical for regulatory compliance in drug development pipelines.

Environmental and green chemistry principles are also shaping the discourse around this compound. Innovations in solvent-free coupling methods and catalytic amidation have been applied to its synthesis, reducing waste generation. These advancements resonate with the broader push for sustainable practices in chemical manufacturing, a topic frequently queried in academic and industrial forums.

In summary, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 2171739-12-9) exemplifies the intersection of synthetic utility and biomedical relevance. Its versatility in peptide engineering, coupled with evolving synthetic methodologies, positions it as a cornerstone in modern drug discovery efforts.